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Compound of Interest

Compound Name: PF-06305591 dihydrate

Cat. No.: B8118192

This guide provides researchers, scientists, and drug development professionals with detailed
instructions and troubleshooting advice for dissolving PF-06305591 dihydrate in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of PF-06305591 dihydrate in DMSO?

The solubility of PF-06305591 dihydrate in DMSO can vary between suppliers. It is
recommended to consult the manufacturer's product sheet for specific information. Reported
solubilities range from 20 mg/mL to as high as 100 mg/mL.[1][2][3] See the table below for a
summary of quantitative data from various sources.

Q2: I am having difficulty dissolving the compound. What can | do?

If you encounter issues with dissolution, several techniques can be employed. The use of
sonication or ultrasound is frequently recommended to aid in dissolving the compound.[1][3][4]
Gentle heating can also be applied if precipitation is observed.[1][5] It is also crucial to use
high-quality, anhydrous (newly opened) DMSO, as the compound's solubility can be
significantly affected by hygroscopic (water-absorbed) DMSO.[1][3]

Q3: How should | prepare a stock solution of PF-06305591 dihydrate in DMSO?

To prepare a stock solution, add the appropriate volume of DMSO to your vial of PF-06305591
dihydrate to achieve the desired concentration. It is advisable to vortex the solution and use
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an ultrasonic bath to ensure complete dissolution.[1][4]
Q4: How should I store the DMSO stock solution?

Stock solutions of PF-06305591 dihydrate in DMSO should be aliquoted to prevent multiple
freeze-thaw cycles.[1] For storage, it is recommended to keep the aliquots at -20°C for up to
one month or at -80°C for up to six months.[1]

Data Presentation

Table 1: Solubility of PF-06305591 Dihydrate in DMSO from Various Suppliers

. Molar
. Reported Solubility .
Supplier Concentration Notes
(mg/mL)
(mM)
Ultrasonic
MedchemExpress 100 mg/mL 322.18 mM
recommended.[1][3]
Sonication is
TargetMol 45 mg/mL 164.02 mM
recommended.[4]
) ] N Results in a clear
Sigma-Aldrich 20 mg/mL Not specified )
solution.[2]
Probechem Not specified 10 mM

Experimental Protocols

Methodology for Dissolving PF-06305591 Dihydrate in DMSO

o Preparation: Before starting, ensure you have a vial of PF-06305591 dihydrate and a new,
unopened bottle of anhydrous, high-purity DMSO.

¢ Calculation: Determine the required volume of DMSO to add to the solid compound to
achieve your target concentration.

e Dispensing: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing PF-06305591 dihydrate.
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« Initial Mixing: Cap the vial securely and vortex briefly to mix the contents.

e Sonication: Place the vial in an ultrasonic water bath and sonicate until the solid is
completely dissolved. Monitor the solution to see if it becomes clear.

o Gentle Heating (Optional): If the compound does not fully dissolve with sonication, you may
warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

 Verification: Once the solution is clear and no particulate matter is visible, the dissolution is
complete.

o Storage: For long-term storage, it is recommended to create single-use aliquots and store
them at -20°C or -80°C.[1]

Mandatory Visualization
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Experimental Workflow for Dissolving PF-06305591 Dihydrate

Prepare Materials:
- PF-06305591 dihydrate
- Anhydrous DMSO

'

Calculate Required
Volume of DMSO

Add DMSO to Compound

Vortex Briefly

Sonicate in
Ultrasonic Bath

Is the Solution Clear?

Gentle Heating
(Optional)

Dissolution Complete

Aliquot for Storage

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for dissolving PF-06305591 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8118192?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/pf-06305591-dihydrate.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0297
https://www.medchemexpress.com/pf-06305591-dihydrate.html?locale=ja-JP
https://www.targetmol.com/compound/pf-06305591
https://www.medchemexpress.com/PF-06305591.html
https://www.benchchem.com/product/b8118192#how-to-dissolve-pf-06305591-dihydrate-in-dmso
https://www.benchchem.com/product/b8118192#how-to-dissolve-pf-06305591-dihydrate-in-dmso
https://www.benchchem.com/product/b8118192#how-to-dissolve-pf-06305591-dihydrate-in-dmso
https://www.benchchem.com/product/b8118192#how-to-dissolve-pf-06305591-dihydrate-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8118192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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